Cas no 946212-04-0 (N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide)

• Product name: N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide
• CAS No: 946212-04-0
• MF: C₂₃H₁₈F₄N₂O₃S
• MW: 478.459238529205
• CID: 5515805

N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]-3-(trifluoromethyl)benzamide
• N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide

• Inchi： 1S/C23H18F4N2O3S/c24-18-6-9-20(10-7-18)33(31,32)29-12-2-4-15-14-19(8-11-21(15)29)28-22(30)16-3-1-5-17(13-16)23(25,26)27/h1,3,5-11,13-14H,2,4,12H2,(H,28,30)
• InChI Key： RPOBHQUMUKBEMF-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)C1=CC=CC(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide

N-1-(4-Fluorobenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-6-yl-3-(Trifluoromethyl)Benzamide: A Comprehensive Overview

The compound with CAS No. 946212-04-0, known as N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a benzamide core, a tetrahydroquinolin moiety, and a trifluoromethyl substituent. The presence of these functional groups endows the molecule with unique chemical and biological properties.

Recent studies have highlighted the importance of benzamide derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive compounds. The tetrahydroquinolin ring system in this compound is known to exhibit interesting pharmacokinetic properties, making it a valuable scaffold for medicinal chemists. Additionally, the trifluoromethyl group is a common substituent in modern drug design due to its ability to enhance lipophilicity and improve metabolic stability.

The synthesis of this compound involves a multi-step process that typically includes coupling reactions and functional group transformations. Researchers have employed various strategies to optimize the synthesis of similar compounds, including the use of microwave-assisted reactions and catalytic methods. These advancements have significantly improved the efficiency and scalability of the synthesis process.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of key cellular pathways. For instance, its ability to inhibit certain enzymes involved in inflammation and cancer progression has been reported in recent literature. The 4-fluorobenzenesulfonyl group is particularly noted for its role in enhancing the bioavailability of the molecule.

From an analytical standpoint, the characterization of this compound has been achieved through advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided detailed insights into its molecular structure and purity.

Looking ahead, the development of novel analogs based on this compound holds great potential for addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further research into its therapeutic applications.